Cas no 70042-58-9 (Carbonochloridic acid,(1,1-dimethylethyl)cyclohexyl ester (9CI))
70042-58-9 structure
Product Name:Carbonochloridic acid,(1,1-dimethylethyl)cyclohexyl ester (9CI)
CAS No:70042-58-9
MF:C11H19ClO2
MW:218.720362901688
CID:564080
PubChem ID:3033862
Update Time:2025-04-19
Carbonochloridic acid,(1,1-dimethylethyl)cyclohexyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbonochloridic acid,(1,1-dimethylethyl)cyclohexyl ester (9CI)
- (1-tert-butylcyclohexyl) carbonochloridate
- (1-tert-butylcyclohexyl) chloroformate
- Carbonochloridic acid, (1,1-dimethylethyl)cyclohexyl ester
- tert-Butylcyclohexyl chloroformate
- DTXSID9075327
- 70042-58-9
- UN2747
- SCHEMBL8451517
- tert-Butylcyclohexyl chloroformate [UN2747] [Keep away from food]
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- Inchi: 1S/C11H19ClO2/c1-10(2,3)11(14-9(12)13)7-5-4-6-8-11/h4-8H2,1-3H3
- InChI Key: ACTNFHSDNDLYAM-UHFFFAOYSA-N
- SMILES: ClC(=O)OC1(CCCCC1)C(C)(C)C
Computed Properties
- Exact Mass: 218.10747
- Monoisotopic Mass: 218.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.05
- Boiling Point: 250.3°C at 760 mmHg
- Flash Point: 79.5°C
- Refractive Index: 1.467
- PSA: 26.3
Carbonochloridic acid,(1,1-dimethylethyl)cyclohexyl ester (9CI) Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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